Cas no 1361786-88-0 (5-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-methanol)

• Product Name: 5-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-methanol
• CAS No: 1361786-88-0
• MF: C₈H₄F₆N₂O₄
• MW: 306.118782997131
• CID: 4927863
• Update Time: 2025-10-23

5-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-methanol

• Inchi： 1S/C8H4F6N2O4/c9-7(10,11)6-5(20-8(12,13)14)3(2-17)4(1-15-6)16(18)19/h1,17H,2H2
• InChI Key： ZUYBKPJLHIJSFX-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(CO)C(=CN=1)[N+](=O)[O-])OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 354
• XLogP3: 1.9
• Topological Polar Surface Area: 88.2

Additional information on 5-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-methanol

Recent Advances in the Study of 5-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-methanol (CAS: 1361786-88-0)

The compound 5-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-methanol (CAS: 1361786-88-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its nitro and trifluoromethoxy substituents, exhibits unique physicochemical properties that make it a promising candidate for various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, structural characterization, and potential biological activities, shedding light on its mechanistic pathways and therapeutic potential.

One of the key breakthroughs in the study of this compound is its efficient synthesis via multi-step organic reactions, including nucleophilic substitution and oxidation. Researchers have optimized the reaction conditions to achieve high yields and purity, which is critical for its subsequent applications. Advanced spectroscopic techniques such as NMR, IR, and mass spectrometry have been employed to confirm its molecular structure and purity. These methodological advancements have paved the way for further exploration of its biological and chemical properties.

In the realm of biological activity, preliminary studies suggest that 5-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-methanol exhibits notable inhibitory effects on specific enzymatic targets. For instance, it has shown potential as an inhibitor of cytochrome P450 enzymes, which are involved in drug metabolism. This property could be leveraged to develop novel drug candidates with improved pharmacokinetic profiles. Additionally, its trifluoromethyl and nitro groups contribute to its lipophilicity and electron-withdrawing characteristics, enhancing its binding affinity to biological targets.

Recent in vitro and in vivo studies have further elucidated the compound's pharmacological potential. For example, it has demonstrated moderate antimicrobial activity against Gram-positive bacteria, suggesting its utility in addressing antibiotic-resistant pathogens. Moreover, its structural analogs are being investigated for their anti-inflammatory and anticancer properties, highlighting the versatility of this chemical scaffold. Computational modeling and molecular docking studies have provided insights into its interaction with biological macromolecules, offering a foundation for rational drug design.

Despite these promising findings, challenges remain in the development of 5-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-methanol as a therapeutic agent. Issues such as solubility, stability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Future research directions may include the synthesis of derivatives with improved pharmacological profiles and the exploration of its mechanisms of action at the molecular level. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock the full potential of this compound.

In conclusion, 5-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-methanol represents a compelling area of research in chemical biology and pharmaceutical sciences. Its unique structural features and diverse biological activities make it a valuable candidate for further investigation. As research progresses, this compound may contribute to the development of new therapeutic agents and agrochemicals, addressing unmet medical and agricultural needs.